2-[2-(4-Methoxyphenyl)ethenyl]-1,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium iodide

• CAS No.: 62735-03-9
• Molecular Formula: C14H19IN2O
• Molecular Weight: 358.22 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)ethenyl]-1,3-dimethyl-1,2-dihydroimidazol-1-ium;iodide
• InChI: InChI=1S/C14H18N2O.HI/c1-15-10-11-16(2)14(15)9-6-12-4-7-13(17-3)8-5-12;/h4-11,14H,1-3H3;1H
• InChI Key: BBRMELSJSAOYLW-UHFFFAOYSA-N
• Canonical SMILES: C[NH+]1C=CN(C1C=CC2=CC=C(C=C2)OC)C.[I-]

Description

2-[2-(4-Methoxyphenyl)ethenyl]-1,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium iodide is a useful research compound. Its molecular formula is C14H19IN2O and its molecular weight is 358.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g of 1,2,3-trimethyl-1H-imidazolium iodide, 2.0 g of potassium hydroxide and 10 ml of 4-methoxybenzaldehyde is refluxed in 50 ml of absolute ethanol for 15 minutes during which time a precipitate is formed. The reaction mixture is cooled and the solid is filtered off. Crystallization from absolute ethanol yields 9.1 g of the title compound, melting point 289°-291° C.